Cas no 2309748-06-7 (4-2-(2H-1,3-benzodioxol-5-yloxy)propanoyl-1-(pyridin-2-yl)piperazin-2-one)

• Product Name: 4-2-(2H-1,3-benzodioxol-5-yloxy)propanoyl-1-(pyridin-2-yl)piperazin-2-one
• CAS No: 2309748-06-7
• MF: C₁₉H₁₉N₃O₅
• MW: 369.371264696121
• CID: 6449817
• PubChem ID: 134161740
• Update Time: 2025-07-16

4-2-(2H-1,3-benzodioxol-5-yloxy)propanoyl-1-(pyridin-2-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-2-(2H-1,3-benzodioxol-5-yloxy)propanoyl-1-(pyridin-2-yl)piperazin-2-one
• 4-(2-(benzo[d][1,3]dioxol-5-yloxy)propanoyl)-1-(pyridin-2-yl)piperazin-2-one
• F6573-6981
• AKOS040705341
• 4-[2-(1,3-benzodioxol-5-yloxy)propanoyl]-1-pyridin-2-ylpiperazin-2-one
• 2309748-06-7
• 4-[2-(2H-1,3-benzodioxol-5-yloxy)propanoyl]-1-(pyridin-2-yl)piperazin-2-one

• Inchi： 1S/C19H19N3O5/c1-13(27-14-5-6-15-16(10-14)26-12-25-15)19(24)21-8-9-22(18(23)11-21)17-4-2-3-7-20-17/h2-7,10,13H,8-9,11-12H2,1H3
• InChI Key： VXKBNIMVJWSUOQ-UHFFFAOYSA-N
• SMILES： O(C1=CC=C2C(=C1)OCO2)C(C)C(N1CC(N(C2C=CC=CN=2)CC1)=O)=O

Computed Properties

• Exact Mass: 369.13247072g/mol
• Monoisotopic Mass: 369.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.2Ų

Additional information on 4-2-(2H-1,3-benzodioxol-5-yloxy)propanoyl-1-(pyridin-2-yl)piperazin-2-one

Research Briefing on 4-2-(2H-1,3-benzodioxol-5-yloxy)propanoyl-1-(pyridin-2-yl)piperazin-2-one (CAS: 2309748-06-7)

In recent years, the compound 4-2-(2H-1,3-benzodioxol-5-yloxy)propanoyl-1-(pyridin-2-yl)piperazin-2-one (CAS: 2309748-06-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodioxole and piperazinone moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of neurological and inflammatory pathways. The following briefing provides an overview of the latest research developments related to this compound, including its synthesis, mechanism of action, and preclinical evaluations.

The synthesis of 4-2-(2H-1,3-benzodioxol-5-yloxy)propanoyl-1-(pyridin-2-yl)piperazin-2-one involves a multi-step process that ensures high purity and yield. Recent studies have focused on optimizing the synthetic route to improve scalability and reduce production costs. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance the efficiency of the process. These innovations are critical for facilitating large-scale production, which is essential for further pharmacological testing and potential commercialization.

Mechanistic studies have revealed that this compound exhibits a high affinity for specific neurotransmitter receptors, particularly those involved in the regulation of dopamine and serotonin pathways. In vitro assays demonstrate its ability to modulate receptor activity, suggesting potential applications in the treatment of neurological disorders such as Parkinson's disease and depression. Additionally, the compound's anti-inflammatory properties have been investigated, with results indicating its efficacy in reducing cytokine production in immune cells. These findings highlight its dual functionality, making it a candidate for multifactorial therapeutic approaches.

Preclinical evaluations of 4-2-(2H-1,3-benzodioxol-5-yloxy)propanoyl-1-(pyridin-2-yl)piperazin-2-one have shown promising results in animal models. In studies focusing on neurodegenerative diseases, the compound demonstrated neuroprotective effects by reducing oxidative stress and improving neuronal survival. Furthermore, its pharmacokinetic profile, including bioavailability and metabolic stability, has been characterized, providing insights into its potential for clinical development. However, challenges such as blood-brain barrier penetration and long-term safety remain areas of ongoing investigation.

In conclusion, 4-2-(2H-1,3-benzodioxol-5-yloxy)propanoyl-1-(pyridin-2-yl)piperazin-2-one represents a promising candidate for therapeutic development in neurological and inflammatory disorders. Continued research efforts are needed to address existing challenges and fully elucidate its pharmacological potential. The integration of advanced synthetic methods and comprehensive preclinical studies will be crucial for advancing this compound toward clinical trials and eventual therapeutic application.